1-(3-Aminocyclohexyl)ethan-1-one hydrochloride

• IUPAC Name: 1-(3-aminocyclohexyl)ethanone;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h7-8H,2-5,9H2,1H3;1H
• InChI Key: IQRQHXVUSCZRHO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCCC(C1)N.Cl
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• CAS RN: 1955493-68-1

Description

1-(3-Aminocyclohexyl)ethan-1-one hydrochloride, also known as 1-amino-3-cyclohexyl-1-ethanone hydrochloride, is an organic compound commonly used in scientific research. It is a white crystalline solid with a melting point of 145-147°C and a molecular weight of 197.7 g/mol. 1-(3-Aminocyclohexyl)ethan-1-one hydrochloride is a versatile building block in organic synthesis, and has been used as a starting material in the synthesis of a variety of compounds, including drugs, agrochemicals, and polymers.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Modeling of β-Oligopeptides

  Research has demonstrated the synthesis of partially and fully protected, and unprotected β-oligopeptides from 1-(aminomethyl)cyclopropanecarboxylic acid, comparing their structures to those with 1-(aminomethyl)cyclohexanecarbonyl residues. These studies have shown different hydrogen-bonded ring formations and their impact on peptide secondary structure, highlighting the importance of the cyclohexane derivative in stabilizing certain peptide conformations (Abele, Seiler, & Seebach, 1999).

• Amino-alcohol Ligands for Metal Complexing

  A study on amino-alcohol ligands, specifically N,N'-bis(2-hydroxycyclopentyl)ethane-1,2-diamine and its salts, assessed their structure and suitability for complexing metal ions. The findings suggest these compounds' potential in designing metal complexes for catalysis or material science applications (de Sousa et al., 2010).

• Polydentate Ligand Complexes with Copper(II)

  Research on polydentate ligands, including 3-(2-aminocyclohexylamino)-2-(2-aminocyclohexylaminomethyl)propionic acid, and their copper(II) complexes, explored their synthesis, structure, and complex formation kinetics. These studies contribute to understanding ligand-metal interactions, which are crucial for developing new catalytic systems or therapeutic agents (Ozay & Baran, 2010).

Chemical Properties and Reactions

• Synthesis of Twisted Amides

  Another application is in the synthesis and study of twisted amides, such as 3,5,7-trimethyl-1-azatricyclo[3.3.1.13,7]decan-2-one, exploring its unique chemical properties and reactions. This research provides insights into the behavior of amides under various conditions, which is valuable for designing new chemical reactions and materials (Kirby, Komarov, & Feeder, 2001).

• Solvent-free Synthesis of Amino Alcohols

  Investigations into the solvent-free synthesis of s-cis and s-trans N,N'-bis(2-hydroxycyclohexyl)ethane-1,2-diamine showcased an efficient approach to generating β-amino alcohols. These findings have implications for green chemistry and the development of environmentally friendly synthesis methods (Hakimi et al., 2013).

Potential for Material Science and Drug Development

• Density Functional Theory Analysis: A study utilizing density functional theory to analyze Ni(II) complexes of amino alcohol ligands sheds light on the electronic and structural factors influencing complex stability. This research aids in the design of metal-ligand complexes with tailored properties for use in catalysis, drug delivery systems, and material science (Varadwaj et al., 2011).